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Compound of Interest

Compound Name:
(11Z)-Hexadecen-7-yn-1-yl

acetate

Cat. No.: B013429 Get Quote

Essential Safety and Handling Guide for (11Z)-
Hexadecen-7-yn-1-yl acetate
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with (11Z)-Hexadecen-7-yn-1-yl
acetate. The following procedures are designed to ensure the safe handling of this chemical in

a laboratory setting.

(11Z)-Hexadecen-7-yn-1-yl acetate is a chemical compound that requires careful handling

due to its potential hazards. While a specific Safety Data Sheet (SDS) for this exact compound

is not readily available, data from structurally similar compounds, such as other long-chain

alkenyl acetates and acetylenic compounds, indicate that it should be treated as a potential

skin and eye irritant.[1][2][3][4]

Hazard Identification and Classification
Based on analogous compounds, the primary hazards are:

Skin Irritation: Causes skin irritation.[1][2][4]

Eye Irritation: Causes serious eye irritation.[1][3]

Aquatic Hazard: May be harmful to aquatic life with long-lasting effects.[1]
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Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[3][4]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1][3]

Hazardous to the Aquatic

Environment
Chronic 4

H413: May cause long lasting

harmful effects to aquatic life[1]

Personal Protective Equipment (PPE)
To minimize exposure and ensure safety, the following personal protective equipment should

be worn at all times when handling (11Z)-Hexadecen-7-yn-1-yl acetate.[1][5][6]

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended.[7][8] Check for

integrity before use.

Eye and Face Protection
Safety glasses with side

shields or goggles

A face shield should be worn in

addition to goggles if there is a

splash hazard.[8]

Skin and Body Protection Laboratory coat

A lab coat or apron should be

worn over personal clothing.[7]

[9]

Respiratory Protection Not generally required

Use in a well-ventilated area or

under a chemical fume hood to

avoid inhalation of any vapors.

[3][5]

Footwear Closed-toe shoes
Shoes must cover the entire

foot.[9]
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Adherence to the following procedures is mandatory for the safe handling and storage of (11Z)-
Hexadecen-7-yn-1-yl acetate.

Handling:

Work Area: Always handle the chemical in a well-ventilated area, preferably within a certified

chemical fume hood.[3][5]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[5]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[1]

Contaminated Clothing: Remove and wash contaminated clothing before reuse.[1][3]

Storage:

Container: Keep the container tightly closed and stored in a cool, dry, and well-ventilated

place.

Incompatible Materials: Store away from strong oxidizing agents.[6]

Ignition Sources: Keep away from heat, sparks, and open flames.[6]

Accidental Release and First Aid Measures
Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Containment: Absorb the spill with an inert material such as sand, earth, or vermiculite. Do

not use combustible materials like sawdust.

Collection: Collect the absorbed material into a suitable, labeled container for disposal.

First Aid:
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After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

[3]

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If skin irritation occurs, seek medical advice.[1][3][5]

After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[3]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[5]

Disposal Plan
Chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Collection: Collect waste material in a designated, labeled, and sealed container.

Disposal Route: Dispose of the chemical waste through a licensed professional waste

disposal service. Do not empty into drains or release into the environment.[1]

Container Disposal: Empty containers may retain product residue and should be disposed of

in the same manner as the chemical waste.

Visual Workflow for Handling (11Z)-Hexadecen-7-yn-
1-yl acetate
The following diagram illustrates the standard operating procedure for safely handling (11Z)-
Hexadecen-7-yn-1-yl acetate in a laboratory setting.
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Caption: Workflow for safe handling of (11Z)-Hexadecen-7-yn-1-yl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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